Cas no 943407-73-6 (Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl)-)

• Product Name: Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl)-
• CAS No: 943407-73-6
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 5363164
• Update Time: 2025-10-28

Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl)-

• Inchi： 1S/C9H13N3S/c1-2-13-9(11-1)12-5-7-3-10-4-8(7)6-12/h1-2,7-8,10H,3-6H2
• InChI Key： NHVKJXZNCUGPOF-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CS2)CC2CNCC2C1

Additional information on Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl)-

Pyrrolo[3,4-c]pyrrole, Octahydro-2-(2-thiazolyl) - A Comprehensive Overview

The compound with CAS No. 943407-73-6, commonly referred to as Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl), is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features and potential applications in advanced materials and drug development. In this article, we will delve into the properties, synthesis methods, and recent advancements associated with this compound.

Pyrrolo[3,4-c]pyrrole is a bicyclic structure consisting of two fused pyrrole rings. The octahydro designation indicates the presence of eight-membered rings within the structure, while the 2-(2-thiazolyl) substituent adds a thiazole moiety at the second position of the pyrrole ring. This combination of structural elements contributes to the compound's unique electronic and optical properties.

Recent studies have highlighted the potential of Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl) in the development of novel materials for optoelectronic devices. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to absorb and emit light efficiently. The thiazole group plays a crucial role in enhancing the compound's photoluminescence quantum yield, making it a promising candidate for next-generation displays and energy-harvesting technologies.

The synthesis of Pyrrolo[3,4-c]pyrrole derivatives has been optimized through various methodologies. One notable approach involves a tandem cyclization reaction under mild conditions, which allows for precise control over the stereochemistry of the product. This method has been refined in recent years to improve yield and purity, making it more accessible for large-scale production.

In addition to its material science applications, octahydro-2-(2-thiazolyl) derivatives have shown potential in pharmacology. Preclinical studies suggest that these compounds may exhibit anti-inflammatory and antioxidant properties due to their ability to scavenge free radicals. This opens up new avenues for their use in drug discovery and therapeutic development.

From an environmental standpoint, researchers are also investigating the biodegradability and toxicity profiles of Pyrrolo[3,4-c]pyrrole compounds. Understanding their environmental impact is crucial for ensuring sustainable practices in their production and application.

In conclusion, Pyrrolo[3,4-c]pyrrole, octahydro-2-(2-thiazolyl) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an exciting subject for ongoing research and development efforts. As advancements continue to be made in synthesis techniques and application studies, this compound is poised to play an increasingly important role in both academic research and industrial applications.